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Compound of Interest

N-(tert-Butyl)-5-isobutylthiophene-
Compound Name:
2-sulfonamide

Cat. No.: B169256

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a substituted thiophene derivative
belonging to the sulfonamide class of compounds. The thiophene ring and its derivatives are of
significant interest in medicinal chemistry due to their wide range of pharmacological activities.
[1] Sulfonamides are a well-established class of therapeutic agents with applications ranging
from antimicrobials to diuretics and anticonvulsants. The combination of these two
pharmacophores in N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide suggests its potential
for biological activity, making it a molecule of interest for further investigation in drug discovery
and development.

This technical guide provides a summary of the available information on N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide, including its physicochemical properties and a detailed
experimental protocol for the synthesis of a closely related analogue, which can serve as a
valuable reference for researchers.

Molecular Properties

While experimental crystallographic data for N-(tert-Butyl)-5-isobutylthiophene-2-
sulfonamide is not publicly available, computed physicochemical properties provide valuable
insights into its molecular characteristics.
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Property Value Source
Molecular Formula C12H21NO2S2 PubChem
Molecular Weight 275.43 g/mol Guidechem[2]
Predicted Boiling Point 375.2+44.0°C Guidechem[2]
CAS Number 146013-28-7 PubChem][3]

Synthesis Protocol

A definitive synthesis protocol for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is not
detailed in the available literature. However, a reliable method for the synthesis of the closely
related N-tert-Butyl-2-thiophenesulfonamide has been reported and can be adapted for the
synthesis of the title compound.[4] The key difference would be the use of 5-isobutylthiophene-
2-sulfonyl chloride as the starting material.

Representative Synthesis of a Thiophene-2-Sulfonamide
Derivative[4]

This protocol describes the synthesis of N-tert-Butyl-2-thiophenesulfonamide.

Materials:

t-Butylamine

o 2-Thiophenesulfonyl chloride

e Dry Tetrahydrofuran (THF)

o Ethyl acetate

o Water

o Molecular sieves

 Silica gel
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Procedure:

e A solution of t-butylamine (8.35 g, 0.114 mol) in dry tetrahydrofuran (THF) (20 mL) is
prepared in a reaction vessel and cooled to 0°C.

« To this cooled solution, 2-thiophenesulfonyl chloride (5.0 g, 27.4 mmol) is added dropwise.

 After the addition is complete, the reaction mixture is allowed to warm to ambient
temperature and is stirred overnight.

e The mixture is then subjected to extraction with ethyl acetate (3 x 80 mL).

o The combined organic extracts are washed with water, dried over molecular sieves, and then
concentrated under reduced pressure.

e The resulting residue is purified by chromatography on a silica gel column, eluting with 25%
ethyl acetate in hexane.

 This purification yields the solid product, N-tert-Butyl-2-thiophenesulfonamide.
Yield: 5.62 g (94%) Melting Point: 80°-82° C

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of N-substituted
thiophene-2-sulfonamides.
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Caption: General synthesis workflow for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Applications and Relevance

Thiophene-based sulfonamides are a class of compounds with diverse and significant
biological activities. They have been investigated for a range of therapeutic applications,
including:

» Antimicrobial agents: Thiophene derivatives have shown promising antimicrobial activity.

» Anti-inflammatory agents: Certain thiophene-containing molecules exhibit anti-inflammatory
properties.[1]

e Anticancer agents: The thiophene scaffold is present in some compounds investigated for
their anticancer effects.[1]

o Central Nervous System (CNS) activity: Thiophene derivatives have been explored for their
potential in treating conditions like anxiety and psychosis.

The structural motifs present in N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide suggest
that it could be a valuable candidate for screening in various biological assays to explore its
therapeutic potential. The synthetic route outlined provides a basis for the preparation of this
and other related compounds for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isobutylthiophene-2-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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